![molecular formula C24H17ClN4O2S2 B6520111 3-[(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]-2,3-dihydro-1,3-benzothiazol-2-one CAS No. 847402-38-4](/img/structure/B6520111.png)
3-[(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]-2,3-dihydro-1,3-benzothiazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms . Compounds containing a 1,2,4-triazole skeleton have been found to exhibit a wide range of biological activities, including anti-inflammatory , antimicrobial , antitubercular , antioxidant , and anticancer properties.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . The general approach involves the reaction of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization to afford the 1,2,4-triazole ring . The resulting intermediate is then converted into a sulfonyl chloride, which undergoes nucleophilic attack by amines to give the final product .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by NMR, IR, and elemental analysis . In the 1H-NMR spectra, the D2O exchangeable sulfonamide proton appears at 10–11 ppm, while the aromatic protons of the 4-chlorophenyl ring show up as two distinct doublets at 7.5–8.3 ppm .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been monitored by thin-layer chromatography (TLC) performed on 20 × 20 cm aluminium sheets precoated with silica gel 60 F 254 .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been characterized using various techniques. For instance, melting points were determined on a digital melting point apparatus .Mechanism of Action
Target of Action
It is known that similar compounds, such as azoles, primarily target the heme protein, which cocatalyzes cytochrome p-450-dependent 14α-demethylation of lanosterol .
Mode of Action
Based on the structure and the known actions of similar compounds, it can be inferred that it may interact with its targets through the formation of covalent bonds, leading to changes in the target’s function .
Biochemical Pathways
Similar compounds are known to affect the synthesis of ergosterol, a key component of fungal cell membranes . This suggests that the compound may have a similar effect, leading to downstream effects such as disruption of cell membrane integrity and function .
Pharmacokinetics
Similar compounds are known to have good oral bioavailability and are metabolized primarily in the liver . The compound’s impact on bioavailability would depend on factors such as its solubility, stability, and permeability .
Result of Action
Similar compounds are known to cause cell death in fungi by disrupting the integrity and function of the cell membrane . This suggests that the compound may have a similar effect.
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially influence the compound’s action .
Future Directions
Given the wide range of biological activities exhibited by 1,2,4-triazole derivatives, there is significant interest in synthesizing new compounds in this class for potential therapeutic applications . Future research could focus on optimizing the synthesis process, characterizing the properties of the compound, and evaluating its biological activity in more detail.
properties
IUPAC Name |
3-[[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClN4O2S2/c25-17-12-10-16(11-13-17)20(30)15-32-23-27-26-22(29(23)18-6-2-1-3-7-18)14-28-19-8-4-5-9-21(19)33-24(28)31/h1-13H,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBVHNYZAOSWTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)Cl)CN4C5=CC=CC=C5SC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]-2,3-dihydro-1,3-benzothiazol-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.